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Compound of Interest

Compound Name: Desthiobiotin-PEG4-acid

Cat. No.: B12410201

For Researchers, Scientists, and Drug Development Professionals

Desthiobiotin-PEG4-acid is a versatile bifunctional molecule integral to contemporary life
sciences research, particularly in the fields of proteomics and targeted drug development. Its
unique structure, combining a desthiobiotin moiety, a polyethylene glycol (PEG) spacer, and a
terminal carboxylic acid, offers distinct advantages for affinity-based applications and the
synthesis of complex bioconjugates. This guide provides a detailed examination of its chemical
properties, core applications, and relevant experimental protocols.

Core Chemical and Physical Properties

Desthiobiotin-PEG4-acid is characterized by its specific molecular structure that dictates its
function. The desthiobiotin group provides a reversible binding affinity for streptavidin, the
PEG4 linker enhances aqueous solubility and provides spatial separation, and the terminal
carboxylic acid serves as a reactive handle for conjugation.
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Property Value Source
Molecular Formula C21H39N30s [1112][3]
Molecular Weight 461.55 g/mol [11[2][3]
Appearance Viscous Liquid [11[2]
Color Colorless to light yellow [1114]
Purity Typically =95% [1][3]

N -20°C, protect from light,
Storage Conditions ) [1][3]
stored under nitrogen

Solubility Soluble in DMSO and DMF [5]

C--INVALID-LINK--
SMILES Representation [C@H]1CCCCCC(NCCcOocCccOo [1][3]
CCOCCOCCC(0)=0)=0

Key Applications in Research and Development

The unique features of Desthiobiotin-PEG4-acid make it a valuable tool for several advanced
applications.

Affinity Purification and Pull-Down Assays

Desthiobiotin is a sulfur-free analog of biotin that binds to streptavidin with high specificity but
with a lower affinity (Kd = 10-11 M) compared to the very strong biotin-streptavidin interaction
(Kd = 10-15 M)[5][6]. This moderate affinity is highly advantageous for affinity purification and
pull-down assays. It allows for the gentle elution of captured biomolecules using mild
conditions, such as competitive displacement with free biotin[5][6][7]. This "soft-release"
characteristic helps preserve the integrity of protein complexes and minimizes the co-
purification of endogenous biotinylated molecules that would remain bound under harsher
elution conditions[6][8].

PROTAC Linker Synthesis
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Desthiobiotin-PEG4-acid is widely used as a PEG-based linker in the synthesis of Proteolysis
Targeting Chimeras (PROTACS)[1][2]. PROTACSs are heterobifunctional molecules that recruit a
target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent
degradation of the target protein by the proteasome[1][2][9]. The PEG4 linker provides the
necessary spacing and flexibility for the two ends of the PROTAC to bind their respective
targets effectively.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12410201?utm_src=pdf-body
https://www.medchemexpress.com/desthiobiotin-peg4-acid.html
https://cenmed.com/desthiobiotin-peg4-acid-c09-1126-740/
https://www.medchemexpress.com/desthiobiotin-peg4-acid.html
https://cenmed.com/desthiobiotin-peg4-acid-c09-1126-740/
https://www.medchemexpress.com/desthiobiotin-peg4-propargyl.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

PROTAC Molecule

E3 Ligase Ligand iobiotin-PEG4-Linker Target Protein Ligand i

E3 Ubiquitin Ligase

Ubiquitination &

Recruitment Degradation

© 2025 BenchChem. All rights reserved.

47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Protein in
Amine-Free Buffer

Prepare Desthiobiotin-PEG4-acid
and EDC Solutions

'

Add Desthiobiotin-PEG4-acid
to Protein Solution

Add EDC to Initiate

Amide Bond Formation

Incubate 2 hours
at Room Temperature

Remove Excess Reagent
(Desalting Column / Dialysis)

Purified Desthiobiotinylated
Protein

Desthiobiotinylated
'Bait' Protein

1. Immobilize Bait Protein
on Streptavidin Resin

2. Incubate with Cell Lysate
(Containing 'Prey' Proteins)

|

3. Wash to Remove
Non-specific Binders

4. Elute with Free Biotin
(Competitive Displacement)

5. Analyze Eluted Proteins
(SDS-PAGE, Mass Spec, etc.)

Identified Protein
Interactions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Desthiobiotin-PEG4-acid: A Technical Overview for
Advanced Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410201#desthiobiotin-peg4-acid-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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